Cas no 2172564-10-0 (1-(3-hydroxy-2,2-dimethylpropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product name: 1-(3-hydroxy-2,2-dimethylpropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2172564-10-0
• MF: C₁₃H₂₃N₃O₃
• MW: 269.34002327919
• CID: 6609744
• PubChem ID: 165442226

1-(3-hydroxy-2,2-dimethylpropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxy-2,2-dimethylpropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1592980
• 2172564-10-0

• Inchi： 1S/C13H23N3O3/c1-9(2)5-6-10-11(12(18)19)14-15-16(10)7-13(3,4)8-17/h9,17H,5-8H2,1-4H3,(H,18,19)
• InChI Key： ZXXHXADTUSSLGJ-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CN1C(=C(C(=O)O)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 269.17394160g/mol
• Monoisotopic Mass: 269.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.2Ų
• XLogP3: 2

Additional information on 1-(3-hydroxy-2,2-dimethylpropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid

Research Brief on 1-(3-hydroxy-2,2-dimethylpropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 2172564-10-0)

1-(3-hydroxy-2,2-dimethylpropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 2172564-10-0) is a novel triazole-based compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of both hydroxy and carboxylic acid functional groups in its structure enhances its ability to interact with biological targets, making it a valuable candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of this compound. In vitro and in vivo experiments have demonstrated its efficacy in modulating key signaling pathways, such as the NF-κB and MAPK pathways, which are critical in inflammation and cancer progression. Additionally, its antimicrobial properties have been tested against a range of bacterial and fungal strains, showing significant inhibitory effects, particularly against drug-resistant pathogens. These findings highlight the compound's potential as a multifunctional therapeutic agent.

The synthesis and optimization of 1-(3-hydroxy-2,2-dimethylpropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of this compound with high yield and purity, facilitating further pharmacological evaluations. Structure-activity relationship (SAR) studies have identified key modifications that can enhance its bioactivity and reduce potential side effects, paving the way for the development of more potent derivatives.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through comprehensive preclinical studies. Ongoing research aims to overcome these hurdles by exploring novel formulation strategies and delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic option.

In conclusion, 1-(3-hydroxy-2,2-dimethylpropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid represents a promising candidate in the field of medicinal chemistry. Its diverse biological activities and potential for structural optimization make it a compelling subject for future research. Continued investigations into its mechanisms of action and therapeutic applications will be crucial in unlocking its full potential and addressing unmet medical needs.